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Compound of Interest

Compound Name: C14H12Br3NO

Cat. No.: B12637639

Essential Safety and Handling Guide for
C14H12BrsNO

Disclaimer: The chemical compound C14H12BrsNO is not a widely documented substance with
established, specific safety data. Therefore, this guidance is based on general best practices
for handling potentially hazardous, novel, or uncharacterized chemical compounds in a
laboratory setting. The presence of multiple bromine atoms and a nitro functional group
suggests that this compound should be treated with caution, assuming potential toxicity,
reactivity, and skin/eye irritation. A thorough risk assessment should be conducted before any
handling.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety when handling
C14H12BrsNO. The following table summarizes the recommended PPE levels for various
laboratory activities involving this compound.
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Activity Level

Task Description

Recommended PPE

General laboratory presence

Safety glasses with side

Level D where the chemical is not shields, standard laboratory
being actively handled. coat, closed-toe shoes.
Full-face or half-mask air-
urifying respirator (NIOSH
Handling of the compound in a purfying resp ) )
) approved), chemical-resistant
well-ventilated area or a fume )
) clothing (e.g., coverall or long-
Level C hood, where airborne ) )
_ sleeved jacket), inner and
concentrations are known to ] ]
outer chemical-resistant
be low. ) )
gloves, and chemical-resistant
boots.[1][2]
Positive-pressure, full face-
o B ] piece self-contained breathing
Situations requiring a high
] ] apparatus (SCBA) or a
level of respiratory protection - ] )
) ] ] positive-pressure supplied-air
with less skin protection ) ]
) ) respirator with escape SCBA,
Level B needed. This may include ) )
o ] hooded chemical-resistant
initial handling of the o
) clothing, inner and outer
compound or responding to a ) )
] chemical-resistant gloves, and
small spill. ] ]
outer chemical-resistant boots.
[11[2]
Required when the highest Positive-pressure, full face-
level of respiratory, skin, eye, piece SCBA, fully
and mucous membrane encapsulating chemical-
Level A

protection is necessary, such
as in the event of a large or

uncontained spill.

protective suit, inner and outer
chemical-resistant gloves, and

chemical-resistant boots.[1][2]

General PPE Components:

e Eye and Face Protection: Chemical splash goggles and a face shield should be worn when

there is a risk of splashes or airborne particles.[3][4]
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Always
inspect gloves for defects before use and remove them before touching personal items or
leaving the laboratory.[5][6]

o Body Protection: A chemical-resistant apron or lab coat is essential to protect against
splashes.[5]

» Respiratory Protection: The type of respiratory protection depends on the assessed risk of
inhalation.[1][3]

Experimental Protocols
Safe Handling Protocol:

o Preparation and Inspection: Before handling, ensure that all necessary PPE is available and
in good condition. Inspect the fume hood to ensure it is functioning correctly.

o Work Area Setup: Designate a specific area within a certified chemical fume hood for
handling C14H12BrsNO. Cover the work surface with absorbent, disposable bench paper.

e Weighing and Transfer:
o Conduct all weighing and transfers of the solid compound within the fume hood.
o Use appropriate tools (e.g., spatulas, weighing paper) to handle the material.
o Close the container immediately after use.

¢ In Case of Exposure:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek medical attention.[7]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[8]
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o Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water. Seek immediate medical attention.

[71[8]
Disposal Plan:

o Waste Segregation: All waste contaminated with C14H12BrsNO must be segregated as
hazardous waste. This includes contaminated gloves, bench paper, pipette tips, and any
unused compound.

o Waste Containers: Use clearly labeled, sealed, and chemical-resistant containers for
hazardous waste. Never mix incompatible waste streams.[9]

e Contaminated Materials:

o Solid waste (gloves, paper towels, etc.) should be placed in a designated, labeled solid
hazardous waste container.

o Liquid waste (solutions containing the compound) should be collected in a labeled, sealed
liquid hazardous waste container.

» Disposal Procedure:

o Follow all institutional, local, and national regulations for the disposal of hazardous
chemical waste.[10][11]

o Arrange for pickup and disposal by a certified hazardous waste management company.

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for safe handling and disposal of C1aH12BrsNO.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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